
An In-Depth Technical Guide to the Safety and
Handling of Oleyl Anilide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Oleyl anilide

Cat. No.: B027551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Oleyl anilide (CAS

5429-85-6), a compound used in research settings. While Oleyl anilide is not classified as a

hazardous substance according to the Globally Harmonized System (GHS), adherence to

standard laboratory safety protocols is essential to ensure personnel safety and prevent

exposure, particularly in light of its association with Toxic Oil Syndrome (TOS).[1][2][3][4][5]

This document outlines toxicological data, handling procedures, personal protective equipment

(PPE) recommendations, and emergency protocols.
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Property Value Reference

Synonyms

OA, N-phenyl-9Z-

octadecenamide, Oleic Acid

Anilide

[1][2]

CAS Number 5429-85-6 [1]

Molecular Formula C₂₄H₃₉NO [2][6]

Molecular Weight 357.6 g/mol [2]

Appearance Solid [1]

Purity ≥98%

Solubility
DMF: 30 mg/ml, DMSO: 30

mg/ml, Ethanol: 30 mg/ml
[2]

Stability ≥ 4 years [2]

Toxicological Data
According to the available safety data sheet, Oleyl anilide is not classified as a hazardous

substance and is not known to have sensitizing effects.[1] However, it is crucial to note its

association with aniline-denatured rapeseed cooking oil, which was linked to Toxic Oil

Syndrome, a serious condition characterized by pulmonary inflammation, eosinophilia, severe

myalgia, and peripheral neuropathy.[2]
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Metric Value Species
Exposure
Route

Reference

TDLo
1,750 ml/kg/2W

intermittent
Rat Oral [1]

TDLo
3,433 mg/kg/6W

intermittent
Mouse Intraperitoneal [1]

Primary Irritant

Effect (Skin)
No irritant effect [1]

Primary Irritant

Effect (Eye)

No irritating

effect
[1]

Note on Toxic Oil Syndrome (TOS): The ingestion of rapeseed oil denatured with aniline was

responsible for the TOS outbreak in Spain in 1981, which affected over 20,000 people and

resulted in more than 400 deaths.[3][4][5] Fatty acid anilides, including oleyl anilide, were

identified in the implicated oil and are considered potential causal agents.[4]

Handling and Storage
Standard laboratory practices for handling non-hazardous chemicals should be followed.

Engineering Controls: Work with Oleyl anilide in a well-ventilated area. A certified chemical

fume hood is recommended, especially when manipulating the substance in a way that could

generate dust or aerosols.[7] An eyewash station and safety shower must be readily

accessible.[7]

Storage: Store in a tightly sealed container in a dry and well-ventilated place. The stability is

reported to be at least four years.[2]

General Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling.[8] Do not eat, drink, or smoke in the laboratory.

Personal Protective Equipment (PPE)
While Oleyl anilide is not classified as hazardous, the use of appropriate PPE is a

fundamental safety measure in any laboratory setting.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact.

Although no specific glove

material recommendation is

available due to a lack of

testing, nitrile gloves are

generally sufficient for short-

term use with many chemicals.

[1][8]

Eye Protection
Safety glasses with side-

shields or goggles.

Protects eyes from splashes.

[8][9]

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes.

Prevents accidental skin

contact.[7][8]

Respiratory Protection

Not generally required under

normal handling conditions.

Use a NIOSH-approved

respirator if dust or aerosols

are generated.[1][7]

Prevents inhalation of airborne

particles.

Experimental Protocols Cited
The toxicological data presented in this guide are based on standard animal studies to

determine the lowest published toxic dose (TDLo).

Oral TDLo in Rats: A dose of 1,750 ml/kg was administered orally to rats intermittently over a

two-week period.

Intraperitoneal TDLo in Mice: A dose of 3,433 mg/kg was administered via intraperitoneal

injection to mice intermittently over a six-week period.

Further details on the specific methodologies of these cited studies would require consulting

the original research publications. The association with Toxic Oil Syndrome was established

through epidemiological studies and chemical analysis of contaminated oil samples.[10]
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Emergency Procedures
Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[11]

[12]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and shoes. Get medical attention if

irritation develops.[11][13]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[8][13]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention

immediately.[8]

Spill Response: For a small spill, absorb the material with an inert dry material and place it in

an appropriate waste disposal container.[11] For a large spill, prevent it from entering drains.

Evacuate the area and ventilate.[7] Wear appropriate PPE during cleanup.

Waste Disposal
Dispose of waste material in accordance with local, state, and federal regulations. Do not allow

the product to enter sewers or surface water.[1]

Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://oxfordlabfinechem.com/msds/ANILINE%20AR.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://oxfordlabfinechem.com/msds/ANILINE%20AR.pdf
https://www.york.ac.uk/biology/current-students-staff/health-safety/first-aid/firstaidguidance/
https://ipo.rutgers.edu/rehs/sop/Aniline
https://www.york.ac.uk/biology/current-students-staff/health-safety/first-aid/firstaidguidance/
https://ipo.rutgers.edu/rehs/sop/Aniline
https://oxfordlabfinechem.com/msds/ANILINE%20AR.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_2_Heptyl_aniline.pdf
https://cdn.caymanchem.com/cdn/msds/10006529m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oleyl Anilide Handling Workflow

Preparation

Handling

Post-Experiment

Review SDS and SOPs

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh/Measure in a
Ventilated Area (Fume Hood)

Perform Experiment

Decontaminate Work Area

Dispose of Waste Properly

Doff PPE

Wash Hands Thoroughly
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First Aid Decision Pathway for Oleyl Anilide Exposure

First Aid Decision Pathway for Oleyl Anilide Exposure

First Aid Decision Pathway for Oleyl Anilide Exposure

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water Flush Eyes with Water (15 min) Rinse Mouth, Do Not Induce Vomiting

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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